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Compound of Interest

3-(Cyclohexylamino)-1-
Compound Name:
propanesulfonic-d17 acid

Cat. No.: B566978

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(cyclohexylamino)-1-
propanesulfonic-d17 acid, a deuterated analogue of the well-known biological buffer CAPS.
This document details the compound's structure, properties, a representative synthesis
protocol, and a general experimental workflow.

Core Data Summary

The following table summarizes the key quantitative data for 3-(cyclohexylamino)-1-
propanesulfonic-d17 acid and its non-deuterated counterpart, 3-(cyclohexylamino)-1-
propanesulfonic acid (CAPS).
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Property

3-(cyclohexylamino)-1-
propanesulfonic-d17 acid

3-(cyclohexylamino)-1-
propanesulfonic acid
(CAPS)

Molecular Formula

CoD17H2NOsS

CoH19NO3S[1][2][3]

Molecular Weight

238.42 g/mol [4][5]

221.32 g/mol [1][2][3]

CAS Number

1219804-15-5[4][6]

1135-40-6[4][6]

Isotopic Enrichment

>98 atom % D

N/A

Appearance White to off-white solid White crystalline powder[1]
Melting Point Not specified 302-303 °C[6]
N Soluble in DMSO and )
Solubility Soluble in water (110 g/L)[6]
Methanol
pKa (25 °C) Not specified 10.4

Chemical Structure

The structure of 3-(cyclohexylamino)-1-propanesulfonic-d17 acid is characterized by a

deuterated cyclohexyl ring and a deuterated propane chain attached to a sulfonic acid group.

The high degree of deuteration makes it a valuable tool in various research applications,

including mass spectrometry-based assays where it can be used as an internal standard.
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Chemical Structure of 3-(cyclohexylamino)-1-propanesulfonic-d17 acid

Propane-d6-sulfonic Acid Chain
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Structure of 3-(cyclohexylamino)-1-propanesulfonic-d17 acid.

Experimental Protocols
Representative Synthesis of 3-(cyclohexylamino)-1-
propanesulfonic-d17 acid

The synthesis of 3-(cyclohexylamino)-1-propanesulfonic-d17 acid follows the same general
principle as its non-deuterated analogue, which involves the nucleophilic addition of a
cyclohexylamine to 1,3-propanesultone. To achieve the desired deuteration, isotopically labeled
starting materials are required.

Starting Materials:
¢ Cyclohexylamine-d11

e 1,3-Propanesultone-d6
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e Anhydrous ethanol (or other suitable solvent)
Procedure:

e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, dissolve cyclohexylamine-d11 in anhydrous ethanol.

o Reagent Addition: Slowly add 1,3-propanesultone-d6 to the stirred solution. The reaction is
exothermic, and the addition rate should be controlled to maintain a gentle reflux.

o Reaction: After the addition is complete, continue to stir the reaction mixture at reflux for
several hours to ensure the reaction goes to completion. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

e Product Isolation: Upon completion, the product will precipitate out of the solution as a white
solid. Cool the reaction mixture to room temperature and then in an ice bath to maximize
precipitation.

« Purification: Collect the solid product by vacuum filtration and wash it with cold ethanol to
remove any unreacted starting materials. The product can be further purified by
recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain high-purity 3-
(cyclohexylamino)-1-propanesulfonic-d17 acid.

e Drying: Dry the purified product under vacuum to remove any residual solvent.

Note: This is a representative protocol. Reaction conditions such as solvent, temperature, and
reaction time may need to be optimized for best results.

Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 3-
(cyclohexylamino)-1-propanesulfonic-d17 acid.
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General Synthesis Workflow
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A generalized workflow for the synthesis of the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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